Ethyl 4-aminothiazole-5-carboxylate

• IUPAC Name: ethyl 4-amino-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C6H8N2O2S/c1-2-10-6(9)4-5(7)8-3-11-4/h3H,2,7H2,1H3
• InChI Key: FJFZZDZSPYBKBD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=CS1)N
• Molecular Formula: C6H8N2O2S
• DSSTOX Substance ID: DTXSID10597416
• Molecular Weight: 172.21 g/mol
• CAS RN: 152300-59-9

Description

Ethyl 4-aminothiazole-5-carboxylate is a chemical compound with the CAS Number: 152300-59-9 and a molecular weight of 172.21. It is a solid substance that should be stored in a dark place, under an inert atmosphere, at temperatures between 2-8°C.

Synthesis Analysis

The synthesis of this compound derivatives involves the reaction of Ethyl 2-aminothiazole-4-carboxylate (0.05 mol) and aldehyde/ketone (0.05 mol) in absolute ethanol (30 mL). A few drops of glacial acetic acid are added, and the reaction mixture is stirred and refluxed for 12 hours.

Molecular Structure Analysis

The InChI Code for this compound is 1S/C6H8N2O2S/c1-2-10-6(9)4-5(7)8-3-11-4/h3H,2,7H2,1H3.

Scientific Research Applications

Antimicrobial Activity

Ethyl 4-aminothiazole-5-carboxylate derivatives demonstrate significant antimicrobial activities. A study by Desai, Bhatt, and Joshi (2019) on ethyl 2-amino-4-methylthiazole-5-carboxylate, a close derivative, highlights its efficacy against various strains of bacteria and fungi. The research employed advanced techniques like 3D-QSAR analysis to establish structure-activity relationships of the synthesized molecules, indicating their potential in developing new antimicrobial agents (Desai, Bhatt, & Joshi, 2019).

Synthetic Chemistry Applications

In synthetic chemistry, this compound serves as a precursor for various compounds. Boy and Guernon (2005) utilized it to produce ethyl 4-(trifluoromethyl)-2-(aminoethyl)thiazole-5-carboxylate analogs via Michael-like addition of secondary amines. This process indicates the compound's versatility in synthesizing diverse chemical structures (Boy & Guernon, 2005).

Development of Fluorescent Probes

Wang et al. (2017) researched ethyl 2-(4-(acryloyloxy)-3-formylphenyl)-4-methylthiazole-5-carboxylate, demonstrating its application in developing colorimetric and ratiometric fluorescent probes. These probes are useful for detecting biothiols in physiological media, showcasing the compound's potential in analytical chemistry and diagnostics (Wang et al., 2017).

Application in Antitubercular Agents

The compound's derivatives have also been evaluated for antitubercular activities. Abo-Ashour et al. (2018) synthesized hybrids of 2-amino-4-methylthiazole with 5-ethyl carboxylate functionality and tested them against Mycobacterium tuberculosis. The findings suggest the potential of these compounds as lead compounds for antitubercular therapeutics (Abo-Ashour et al., 2018).

Use in Cancer Research

In cancer research, derivatives of this compound have been explored for their anti-cancer properties. Ilyas et al. (2021) designed and synthesized compounds based on this derivative and assessed their effectiveness against colorectal cancer, indicating the potential of these derivatives in cancer therapy (Ilyas et al., 2021).

Mechanism of Action

Target of Action

Ethyl 4-aminothiazole-5-carboxylate is a derivative of 2-aminothiazole, which has been identified as a promising scaffold in medicinal chemistry and drug discovery research . The 2-aminothiazole scaffold is a fundamental part of some clinically applied anticancer drugs such as dasatinib and alpelisib . It has been documented that different 2-aminothiazole analogs exhibited potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines .

Mode of Action

It is known that 2-aminothiazole derivatives can interact with various targets, leading to changes in cellular processes . For instance, Traf2- and Nck-interacting kinase (TNIK) has been proposed as a first-in-class anti-cancer target molecule to regulate the Wnt signaling pathway .

Biochemical Pathways

It is known that 2-aminothiazole derivatives can affect various biochemical pathways, including those involved in cancer progression . For example, TNIK, a potential target of 2-aminothiazole derivatives, plays a crucial role in the Wnt signaling pathway, which is involved in cell proliferation and differentiation .

Pharmacokinetics

It is known that the compound has a molecular weight of 17221 The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties and their impact on bioavailability are not fully understood

Result of Action

It is known that 2-aminothiazole derivatives can exhibit potent and selective inhibitory activity against various human cancerous cell lines . This suggests that this compound may have potential anticancer effects.

Safety and Hazards

The safety information for Ethyl 4-aminothiazole-5-carboxylate indicates that it has a GHS07 pictogram, with a signal word of "Warning". The hazard statement is H302, and the precautionary statements are P280; P305+P351+P338.

Future Directions

2-aminothiazole derivatives, including Ethyl 4-aminothiazole-5-carboxylate, have shown potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines. This suggests that these compounds could be further investigated for their potential as anticancer agents.

Synthesis routes and methods

Procedure details

To 1 liter of a methanol:THF=1:1 mixed solvent solution containing 34.5 g of 4-amino-2-methanesulfonylthiazole-5-carboxylic acid ethyl ester, 10.4 g of sodium borohydride was added in small portions over a period of 20 minutes at room temperature. The reaction mixture was stirred at room temperature for 2 hours, and then was poured into 8 liters of ethyl acetate and 4 liters of water. The organic layer was washed with 3 liters of water and 3 liters of saturated brine, and the aqueous layer was extracted with ethyl acetate again. The organic layers were combined and dried over anhydrous magnesium sulfate. The desiccating agent was removed by filtration, and the filtrate was concentrated under reduced pressure to give the title compound (19.3 g) as a light yellow solid.